Cas no 2034463-82-4 (3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide)

• Product Name: 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide
• CAS No: 2034463-82-4
• MF: C₁₅H₁₆FN₃O₄
• MW: 321.303647041321
• CID: 5334592
• Update Time: 2025-11-02

3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(4-fluorobenzyl)azetidine-1-carboxamide
• 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide

• Inchi： 1S/C15H16FN3O4/c16-12-3-1-10(2-4-12)5-17-14(21)18-6-11(7-18)8-19-13(20)9-23-15(19)22/h1-4,11H,5-9H2,(H,17,21)
• InChI Key： ZJDHXBOQAUVSIL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(N1CC(CN2C(=O)OCC2=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• XLogP3: 0.7
• Topological Polar Surface Area: 79

Additional information on 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide

3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide (CAS No. 2034463-82-4): A Comprehensive Overview

The compound 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide (CAS No. 2034463-82-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. This compound features a unique structural framework, combining an oxazolidinone moiety with an azetidine ring and a fluorophenyl group, making it a promising candidate for various applications in drug discovery and medicinal chemistry.

One of the key structural highlights of 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide is its oxazolidinone core, a well-known pharmacophore in antibacterial agents. The presence of the fluorophenyl group enhances its potential for binding to biological targets, while the azetidine ring contributes to its conformational rigidity, a desirable trait in drug design. Researchers are particularly interested in its potential as a scaffold for developing novel therapeutics targeting bacterial infections and other diseases.

In recent years, the demand for innovative small molecules like 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide has surged due to the growing need for new antibiotics and anti-inflammatory agents. The rise of antibiotic-resistant bacteria has intensified the search for compounds with unique mechanisms of action, and this molecule’s structural features position it as a potential candidate for further investigation. Additionally, its fluorinated component aligns with current trends in medicinal chemistry, where fluorine incorporation often improves metabolic stability and bioavailability.

The synthesis of 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide involves multi-step organic reactions, including the formation of the oxazolidinone ring and subsequent functionalization with the azetidine and fluorophenyl groups. Researchers have explored various synthetic routes to optimize yield and purity, given the compound’s potential applications. Its carboxamide linkage also offers opportunities for further derivatization, making it a versatile intermediate in drug development.

Beyond its pharmaceutical potential, 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide has attracted attention in materials science. The fluorophenyl group can influence the compound’s electronic properties, making it relevant for designing advanced materials with specific optical or conductive characteristics. This dual applicability in both life sciences and materials research underscores its versatility and broad appeal.

As the scientific community continues to explore novel chemical entities, 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide stands out due to its unique combination of functional groups. Its CAS No. 2034463-82-4 serves as a critical identifier for researchers sourcing the compound for studies. With the increasing focus on personalized medicine and targeted therapies, molecules like this are likely to play a pivotal role in future breakthroughs.

For laboratories and pharmaceutical companies, acquiring high-quality 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide is essential for advancing research. Suppliers specializing in fine chemicals and custom synthesis are often the primary sources for such compounds. Ensuring proper storage and handling is crucial to maintain its stability, given the reactive nature of its functional groups.

In summary, 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide (CAS No. 2034463-82-4) represents a fascinating area of study at the intersection of medicinal chemistry and materials science. Its structural complexity and potential applications make it a compound worth watching in the coming years, particularly as researchers uncover new ways to harness its properties for innovative solutions.